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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No. B146840

An In-depth Technical Guide to the Molecular and Physicochemical Properties of 2,2-
Dimethylsuccinic Acid

This technical guide provides a comprehensive overview of 2,2-Dimethylsuccinic acid, with a
central focus on its molecular weight and key physicochemical properties. It is intended for
researchers, scientists, and professionals in drug development who require detailed
information on this compound.

Core Properties of 2,2-Dimethylsuccinic Acid

2,2-Dimethylsuccinic acid, also known as 2,2-dimethylbutanedioic acid, is a dicarboxylic acid
derived from succinic acid by the substitution of two methyl groups at the C2 position.[1] This
structural modification imparts specific chemical and physical characteristics to the molecule. It
belongs to the class of organic compounds known as methyl-branched fatty acids.[2][3]

Physicochemical Data

The quantitative properties of 2,2-Dimethylsuccinic acid are summarized in the table below
for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeH1004 (11214111718l
Average Molecular Weight 146.14 g/mol (1121141511611 71
Monoisotopic Molecular
] 146.057908808 Da [1]
Weight
CAS Number 597-43-3 [L1[41151[7]
IUPAC Name 2,2-dimethylbutanedioic acid [11317]
White to off-white crystalline
Appearance . [81[91[10]
solid/powder
Melting Point 138-142 °C [O][11][12]

Solubility in Water

70 mg/mL at 14 °C

[1]

Polar Surface Area

74.6 A2

[1]3]

pKa (Strongest Acidic)

4.1

[3]

Structural Information

The chemical structure of 2,2-Dimethylsuccinic acid is fundamental to its properties. The

presence of two carboxylic acid groups and two methyl groups on the same carbon atom

creates steric hindrance that influences its reactivity.
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Caption: Chemical structure of 2,2-Dimethylsuccinic acid.

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization of chemical compounds.
Below are outlines of standard experimental protocols for determining the molecular weight and
confirming the structure of 2,2-Dimethylsuccinic acid.

Molecular Weight Determination by Mass Spectrometry
(MS)

Mass spectrometry is a primary technique for determining the molecular weight of a compound.
Gas Chromatography-Mass Spectrometry (GC-MS) is particularly suitable for volatile
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derivatives of 2,2-Dimethylsuccinic acid.
Methodology:

o Sample Preparation (Derivatization): To increase volatility for GC analysis, the carboxylic
acid groups are often converted to esters (e.g., methyl or trimethylsilyl esters). This is
achieved by reacting the acid with a suitable agent like diazomethane or BSTFA.

e Gas Chromatography (GC): The derivatized sample is injected into a GC system equipped
with a capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp up,
separating the components of the sample based on their boiling points and interactions with
the stationary phase.

e Mass Spectrometry (MS): As the analyte elutes from the GC column, it enters the mass
spectrometer. Electron lonization (EIl) is a common method where the molecule is
bombarded with electrons, causing it to ionize and fragment. The mass analyzer separates
these ions based on their mass-to-charge ratio (m/z), and a detector records their
abundance. The unfragmented ionized molecule is known as the molecular ion, and its m/z
value provides the molecular weight.[13]

GC-MS Workflow for Molecular Weight Determination

Gas Chromatography Electron Iomzatlon
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Caption: Workflow for molecular weight determination via GC-MS.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

H NMR spectroscopy provides information about the chemical environment of hydrogen atoms
in a molecule, confirming its structure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C597433&Mask=200
https://www.benchchem.com/product/b146840?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Sample Preparation: A small amount of 2,2-Dimethylsuccinic acid (typically 5-10 mg) is
dissolved in a deuterated solvent (e.g., DMSO-ds or D20) in an NMR tube.

o Data Acquisition: The tube is placed in the NMR spectrometer. A *H NMR spectrum is
acquired.

e Spectral Analysis: The resulting spectrum is analyzed for chemical shifts, integration (peak
area), and multiplicity (splitting pattern). For 2,2-Dimethylsuccinic acid, the spectrum is
expected to be relatively simple, showing a singlet for the two equivalent methyl groups and
a singlet for the methylene (CHz) group, consistent with its structure.[10][14] The acidic
protons of the carboxyl groups may appear as a broad singlet or may exchange with the
solvent.[10]

Synthesis Pathway

2,2-Dimethylsuccinic acid can be synthesized through various routes. A common laboratory-
scale synthesis involves a Knoevenagel-Michael reaction sequence.[11]

Protocol Outline:

o Knoevenagel Condensation: Acetone is reacted with a compound containing an active
methylene group, such as ethyl cyanoacetate, in the presence of a basic catalyst. This forms
an a,B-unsaturated intermediate.

e Michael Addition: A nucleophile, such as the cyanide ion (from KCN or NaCN), is added to
the unsaturated intermediate.

o Hydrolysis and Decarboxylation: The resulting dicyanoester is then subjected to acidic or
basic hydrolysis, which converts the nitrile and ester groups to carboxylic acids. Subsequent
heating typically leads to decarboxylation, yielding 2,2-Dimethylsuccinic acid.[11]
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Synthesis of 2,2-Dimethylsuccinic Acid
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Caption: Generalized synthesis pathway for 2,2-Dimethylsuccinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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